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Compound of Interest

Compound Name: Inosine-13C3

Cat. No.: B12384670

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of
Inosine-13C3, a stable, non-radioactive isotopically labeled compound. The key principle
governing its disposal is that the carbon-13 isotope does not confer radiological hazards;
therefore, disposal procedures are dictated by the chemical properties of the parent compound,
Inosine.[1][2][3] Adherence to these guidelines is crucial for maintaining laboratory safety and
ensuring regulatory compliance.

Core Safety Principles

Inosine-13C3 is not radioactive and requires no special radiological precautions.[1][4] The
primary safety considerations are identical to those for unlabeled Inosine. Always consult the
Safety Data Sheet (SDS) for the unlabeled compound to fully understand its chemical hazards.

Quantitative Data Summary for Inosine

The disposal procedure for Inosine-13C3 is based on the characteristics of Inosine. The
following table summarizes key data for the parent compound.
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Property Value

CAS Number 58-63-9
Molecular Formula C10H12N40s
Molecular Weight 268.23 g/mol
Appearance Solid

Solubility in Water Approx. 10 mg/ml
Incompatible Materials Strong oxidizers

Note: Data is for the unlabeled Inosine compound.
Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of Inosine-13C3.
. Personal Protective Equipment (PPE):
Wear appropriate PPE, including gloves, safety glasses with side-shields, and a lab coat.
. Waste Identification and Segregation:
Treat Inosine-13C3 as a chemical waste product.
Do not mix with general laboratory waste.

Avoid mixing with radioactive waste, as this can lead to costly and complex disposal
procedures.

. Containerization:

Place the Inosine-13C3 waste in a suitable, clearly labeled, and sealed container. If
possible, use the original container.

For any contaminated materials, such as gloves, weighing papers, or pipette tips, dispose of
them as chemical waste in the same manner as the compound itself.
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4. Labeling:
o Clearly label the waste container with the chemical name: "Inosine-13C3 Waste."

e Include any relevant hazard information based on the Inosine SDS (e.g., "Irritant” if
applicable).

5. Storage:

» Store the sealed and labeled waste container in a designated, well-ventilated chemical waste
storage area.

e Ensure it is stored away from incompatible materials, such as strong oxidizers.
6. Professional Disposal:

» Arrange for the collection and disposal of the chemical waste through a licensed professional
waste disposal service.

e Provide the disposal company with all available safety information, including the Safety Data
Sheet for Inosine.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Inosine-13C3.
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Caption: Decision workflow for the proper disposal of Inosine-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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